1-[(4-Methyl-2-propoxyphenyl)sulfonyl]piperidine

• Molecular Formula: C15H23NO3S
• Molecular Weight: 297.4 g/mol
• IUPAC Name: 1-(4-methyl-2-propoxyphenyl)sulfonylpiperidine
• InChI: InChI=1S/C15H23NO3S/c1-3-11-19-14-12-13(2)7-8-15(14)20(17,18)16-9-5-4-6-10-16/h7-8,12H,3-6,9-11H2,1-2H3
• InChI Key: VYZAPOATXGSGAL-UHFFFAOYSA-N
• SMILES: CCCOC1=C(C=CC(=C1)C)S(=O)(=O)N2CCCCC2

Description

1-[(4-Methyl-2-propoxyphenyl)sulfonyl]piperidine, also known as S 38093, is a chemical compound that belongs to the class of piperidine sulfonamide derivatives. It has been identified as a potential therapeutic agent for a range of neurological and psychiatric disorders.

Mechanism of Action

The exact mechanism of action of 1-[(4-Methyl-2-propoxyphenyl)sulfonyl]piperidine is not fully understood. However, it is believed to act as a selective antagonist of the 5-HT6 receptor, which is involved in the regulation of cognitive function and mood. By blocking this receptor, the compound may enhance the activity of other neurotransmitters such as dopamine and acetylcholine, leading to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can improve cognitive function, reduce anxiety and depression-like behaviors, and enhance social interaction in animal models. The compound has also been shown to increase the levels of certain neurotransmitters in the brain, such as dopamine and acetylcholine. These effects suggest that the compound may be useful in the treatment of neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(4-Methyl-2-propoxyphenyl)sulfonyl]piperidine is its high selectivity for the 5-HT6 receptor. This selectivity makes it a valuable tool for studying the role of this receptor in cognitive function and mood regulation. However, the compound has a relatively short half-life, which may limit its usefulness in certain experiments. Additionally, the compound's selectivity may also limit its usefulness in studying the interactions between different neurotransmitter systems.

Future Directions

There are several potential future directions for research on 1-[(4-Methyl-2-propoxyphenyl)sulfonyl]piperidine. One area of interest is the compound's potential use in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. Additionally, further research is needed to fully understand the compound's mechanism of action and its interactions with other neurotransmitter systems. Finally, the development of more potent and selective analogs of the compound may lead to the discovery of new therapeutic agents for neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 1-[(4-Methyl-2-propoxyphenyl)sulfonyl]piperidine involves the reaction of 4-methyl-2-propoxyaniline with piperidine-4-sulfonyl chloride in the presence of a base. The reaction yields the desired compound in good yields and high purity. The synthesis method has been optimized for large-scale production, making it a viable option for commercial use.

Scientific Research Applications

1-[(4-Methyl-2-propoxyphenyl)sulfonyl]piperidine has been extensively studied for its potential therapeutic applications. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in preclinical studies. The compound has also been investigated for its potential use in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia.